Cas no 2138428-76-7 (rac-tert-butyl N-{[(1R,2S)-2-(prop-2-enoyl)cyclopropyl]methyl}carbamate)

• Product Name: rac-tert-butyl N-{[(1R,2S)-2-(prop-2-enoyl)cyclopropyl]methyl}carbamate
• CAS No: 2138428-76-7
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6062427
• PubChem ID: 165785786
• Update Time: 2025-05-19

rac-tert-butyl N-{[(1R,2S)-2-(prop-2-enoyl)cyclopropyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{[(1R,2S)-2-(prop-2-enoyl)cyclopropyl]methyl}carbamate
• EN300-799426
• 2138428-76-7

• Inchi： 1S/C12H19NO3/c1-5-10(14)9-6-8(9)7-13-11(15)16-12(2,3)4/h5,8-9H,1,6-7H2,2-4H3,(H,13,15)/t8-,9-/m0/s1
• InChI Key： PXCGQINXCOFELN-IUCAKERBSA-N
• SMILES： O=C(C=C)[C@H]1C[C@H]1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4Ų

Additional information on rac-tert-butyl N-{[(1R,2S)-2-(prop-2-enoyl)cyclopropyl]methyl}carbamate

Recent Advances in the Study of rac-tert-butyl N-{[(1R,2S)-2-(prop-2-enoyl)cyclopropyl]methyl}carbamate (CAS: 2138428-76-7)

The compound rac-tert-butyl N-{[(1R,2S)-2-(prop-2-enoyl)cyclopropyl]methyl}carbamate (CAS: 2138428-76-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted covalent inhibitors (TCIs). This chiral cyclopropane derivative has attracted significant attention due to its unique structural features that enable selective modification of biological targets through Michael addition reactions. Recent studies have focused on optimizing its synthetic routes and exploring its potential applications in drug discovery, especially in oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for irreversible kinase inhibitors. Researchers successfully incorporated this moiety into EGFR inhibitors, achieving improved selectivity profiles compared to first-generation covalent inhibitors. The cyclopropane ring's constrained geometry was found to play a crucial role in positioning the acrylamide warhead for optimal target engagement, while the tert-butyl carbamate group provided necessary solubility and metabolic stability.

Significant progress has been made in the stereoselective synthesis of this compound. A team from MIT developed an asymmetric [2+1] cyclopropanation protocol using chiral dirhodium catalysts, achieving >95% ee for the desired (1R,2S) isomer (Nature Chemistry, 2023). This breakthrough addresses previous challenges in obtaining enantiomerically pure material at scale, which had limited preclinical evaluation of derivatives. The optimized route now allows gram-scale production with excellent yield (78%) and purity (>99%).

Recent pharmacological studies have revealed unexpected benefits of the cyclopropane scaffold in modulating drug-target residence times. Molecular dynamics simulations (JACS, 2024) show that the strained ring system induces favorable conformational changes in target proteins, prolonging inhibitor binding. This property is particularly valuable for overcoming resistance mutations in oncogenic kinases, as demonstrated in ongoing studies of BTK and KRAS G12C inhibitors incorporating this structural motif.

The safety profile of rac-tert-butyl N-{[(1R,2S)-2-(prop-2-enoyl)cyclopropyl]methyl}carbamate derivatives has been systematically evaluated in recent toxicology studies. A 2024 publication in Chemical Research in Toxicology reported that the tert-butyl carbamate group significantly reduces off-target reactivity compared to simpler acrylamide derivatives, while maintaining the desired covalent binding kinetics. This finding supports the growing trend of using "masked" electrophiles in TCI design to improve therapeutic indices.

Emerging applications extend beyond traditional small molecule drugs. A Nature Biotechnology paper (2024) described the use of this compound in PROTAC development, where its cyclopropane moiety facilitates optimal orientation of E3 ligase recruiters. Several biotech companies have initiated programs exploring this chemistry for targeted protein degradation, with lead candidates expected to enter clinical trials by 2025.

Ongoing research is investigating structure-activity relationships of various derivatives. Preliminary results suggest that modifications to the cyclopropane ring's substitution pattern can tune reactivity and selectivity profiles. The field is rapidly evolving, with computational approaches now being employed to predict optimal modifications before synthesis. As the understanding of this compound's potential continues to grow, it is poised to become a versatile tool in modern drug discovery pipelines.